Cas no 71590-31-3 (6-Bromonaphthalen-2-amine hydrochloride)

• Product Name: 6-Bromonaphthalen-2-amine hydrochloride
• CAS No: 71590-31-3
• MF: C₁₀H₉BrClN
• MW: 258.542160749435
• MDL: MFCD26743552
• CID: 1036255
• Update Time: 2025-05-20

6-Bromonaphthalen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromonaphthalen-2-amine hydrochloride
• C10H9BrClN
• BCP14076
• 1114AC
• 6-bromonaphthalen-2-amine,hydrochloride
• 6-bromonaphthalen-2-amine;hydrochloride
• AK128775
• AX8250837
• 6-Bromonaphthalen-2-amine--hydrogen chloride (1/1)

• MDL： MFCD26743552
• Inchi： 1S/C10H8BrN.ClH/c11-9-3-1-8-6-10(12)4-2-7(8)5-9;/h1-6H,12H2;1H
• InChI Key： PIUVTVGJKFGBJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=CC=C2C=1)N.Cl

Computed Properties

• Exact Mass: 256.96077
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-Bromonaphthalen-2-amine hydrochloride

6-Bromonaphthalen-2-Amine Hydrochloride: A Comprehensive Overview

6-Bromonaphthalen-2-Amine Hydrochloride, also known by its CAS registry number CAS No. 71590-31-3, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of naphthylamines, which are derivatives of naphthalene with an amino group attached. The presence of a bromine atom at the 6-position and an amino group at the 2-position gives this compound unique chemical properties, making it a subject of interest in both academic research and industrial applications.

The structure of 6-Bromonaphthalen-2-Amine Hydrochloride consists of a naphthalene ring system with a bromine substituent at the sixth carbon and an amino group at the second carbon. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which is commonly used to stabilize the amino group in its protonated form. This structural arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of naphthylamine derivatives in various fields, including drug discovery and materials science. For instance, research has shown that compounds like 6-Bromonaphthalen-2-Amine Hydrochloride can serve as building blocks for synthesizing bioactive molecules with potential applications in cancer therapy, anti-inflammatory agents, and antimicrobial drugs. The bromine substituent plays a crucial role in modulating the electronic properties of the molecule, enhancing its ability to interact with biological targets.

In terms of synthesis, 6-Bromonaphthalen-2-Amine Hydrochloride can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods often involve the use of transition metal catalysts or harsh reaction conditions to achieve high yields and purity. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production.

The physical and chemical properties of CAS No. 71590-31-3 make it suitable for use in both laboratory settings and industrial processes. Its solubility in polar solvents, such as water and ethanol, facilitates its handling and purification. Additionally, its stability under ambient conditions ensures that it can be stored for extended periods without degradation.

From an environmental perspective, understanding the fate and transport of compounds like 6-Bromonaphthalen-2-Amine Hydrochloride is essential for assessing their potential impact on ecosystems. Studies have shown that such compounds can undergo biodegradation under certain conditions, although their persistence in aquatic environments remains a concern requiring further investigation.

In conclusion, 6-Bromonaphthalen-2-Amine Hydrochloride, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, underscoring its importance as a valuable compound in both academic and industrial contexts.